Cas no 120-19-4 (Cyclopentylmethyl decanoate)
Cyclopentylmethyl decanoate structure
Product Name:Cyclopentylmethyl decanoate
Cyclopentylmethyl decanoate Chemical and Physical Properties
Names and Identifiers
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- Cyclopentylmethyl decanoate
- Decanoic acid cyclopentylmethyl ester
- (1R,4aR,10aS)-5-hydroxy-1-(hydroxymethyl)-8-methoxy-1,4a-dimethyl-7-propan-2-yl-4,9,10,10a-tetrahydro-3H-phenanthren-2-one
- 2(1H)-Phenanthrenone,3,4,4a,9,10,10a-hexahydro-5-hydroxy-1-(hydroxymethyl)-8-methoxy-1,4a-dimethyl-7-(1-methylethyl)-,(1R-(1alpha,4aalpha,10abeta))
- A)-11,18-dihydroxy-14-methoxyabieta-8(14),9(11),12-trien-3-one
- A,10
- Triptonoterpenol
- Decanoic acid, cyclopentylmethylester
- Dacpme
- DTXSID90152724
- 120-19-4
- Decanoic acid cyclopentyl methyl ester
- Decanoic acid, cyclopentylmethyl ester
- Decanoic acid,cyclopentylmethylester
- 120194-91-4
- AKOS030593706
- DTXCID2075215
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- Inchi: 1S/C16H30O2/c1-2-3-4-5-6-7-8-13-16(17)18-14-15-11-9-10-12-15/h15H,2-14H2,1H3
- InChI Key: ACRFCWGJALRWRL-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCCCC)=O)CC1CCCC1
Computed Properties
- Exact Mass: 254.22500
- Monoisotopic Mass: 254.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 518
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 18
- XLogP3: 4.2
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Density: 0.914 g/cm3
- Boiling Point: 310.6ºC at 760 mmHg
- Flash Point: 310.6 °C at 760 mmHg
- Refractive Index: 1.457
- PSA: 26.30000
- LogP: 4.86050
- FEMA: 3109
Cyclopentylmethyl decanoate Related Literature
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Sana Yaqoob,Abdul Hameed,Mahmood Ahmed,Muhammad Imran,Muhammad Abdul Qadir,Mahwish Ramzan,Numan Yousaf,Jamshed Iqbal,Muhammad Muddassar RSC Adv. 2022 12 6292
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K. Sritharan,V. Manikandan,K. Srinivasan CrystEngComm 2016 18 8237
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3. A possible model for a new chiral glyceride synthesis. Part 1. Synthesis of 1-O-aroyl-2-O-tosyl-sn-glycerolsClaude Morpain,Madeleine Tisserand J. Chem. Soc. Perkin Trans. 1 1979 1379
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4. Annual General Meeting
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5. Annual General Meeting
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